Cas no 6068-90-2 ((Isothiocyanatomethyl)cyclopropane)

(Isothiocyanatomethyl)cyclopropane structure
6068-90-2 structure
Product Name:(Isothiocyanatomethyl)cyclopropane
CAS No:6068-90-2
MF:C5H7NS
MW:113.180779695511
MDL:MFCD00052446
CID:501682
PubChem ID:2795403
Update Time:2025-04-19

(Isothiocyanatomethyl)cyclopropane Chemical and Physical Properties

Names and Identifiers

    • Cyclopropylmethyl isothiocyanate
    • (Isothiocyanatomethyl)cyclopropane
    • isothiocyanatomethylcyclopropane
    • cyclopropanemethyl isothiocyanate
    • Cyclopropylcarbinyl-isothiocyanat
    • cyclopropylmethanisothiocyanate
    • Cyclopropylmethylisothiocyanate
    • (Cyclopropylmethyl)isothiocyanate
    • SCHEMBL569528
    • SY026359
    • DTXSID70383655
    • MFCD00052446
    • 6068-90-2
    • YRJONJBJAYHHQB-UHFFFAOYSA-N
    • EN300-206292
    • AKOS000211897
    • DB-030697
    • J-502077
    • FS-4889
    • MDL： MFCD00052446
    • Inchi： 1S/C5H7NS/c7-4-6-3-5-1-2-5/h5H,1-3H2
    • InChI Key： YRJONJBJAYHHQB-UHFFFAOYSA-N
    • SMILES： S=C=NCC1CC1

Computed Properties

  • Exact Mass: 113.03000
  • Monoisotopic Mass: 113.03
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.4A^2
  • XLogP3: 2.3

Experimental Properties

  • Density: 1.16
  • Boiling Point: 98-100℃(p=40 torr)(lit.)
  • Flash Point: 63.7°C
  • Refractive Index: 1.602
  • PSA: 44.45000
  • LogP: 1.49920
  • Sensitiveness: Moisture Sensitive/Lachrymatory

(Isothiocyanatomethyl)cyclopropane Security Information

(Isothiocyanatomethyl)cyclopropane Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

(Isothiocyanatomethyl)cyclopropane Pricemore >>

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(Isothiocyanatomethyl)cyclopropane Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:6068-90-2)(Isothiocyanatomethyl)cyclopropane
Order Number:A832846
Stock Status:in Stock
Quantity:5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:30
Price ($):389.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:6068-90-2)(Isothiocyanatomethyl)cyclopropane
A832846
Purity:99%
Quantity:5g
Price ($):389.0
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